Cas no 6302-68-7 (5-methyl-1,2,4-triazin-3-amine)

• Product Name: 5-methyl-1,2,4-triazin-3-amine
• CAS No: 6302-68-7
• MF: C₄H₆N₄
• MW: 110.11723947525
• CID: 510721
• Update Time: 2026-04-29

5-methyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine,5-methyl-
• 5-methyl-1,2,4-triazin-3-amine
• 3-Amino-5-methyl-1,2,4-triazin
• 3-Amino-5-methyl-1,2,4-triazine
• 3-Amino-5-methyl-triazin

• SMILES： CC1N=C(N)N=NC=1

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.47
• Refractive Index: 1.665
• PSA: 64.69000
• LogP: 0.34340

Additional information on 5-methyl-1,2,4-triazin-3-amine

5-Methyl-1,2,4-triazin-3-amine (CAS No. 6302-68-7): A Comprehensive Overview

5-Methyl-1,2,4-triazin-3-amine (CAS No. 6302-68-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This review aims to provide a detailed and up-to-date overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Properties: 5-Methyl-1,2,4-triazin-3-amine is a white crystalline solid with a molecular formula of C₄H₆N₄. It has a molecular weight of 118.12 g/mol and a melting point of 198-200°C. The compound is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its structural stability and reactivity make it an attractive building block for the synthesis of more complex molecules.

Synthesis Methods: Several methods have been reported for the synthesis of 5-methyl-1,2,4-triazin-3-amine. One common approach involves the reaction of methylhydrazine with cyanamide in the presence of an acid catalyst. Another method involves the cyclization of N-methylformamidine with cyanamide under high temperature and pressure conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities: 5-Methyl-1,2,4-triazin-3-amine has been studied for its potential biological activities. Research has shown that it exhibits significant antifungal properties against various fungal strains, making it a promising candidate for the development of new antifungal agents. Additionally, studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. For instance, it has been shown to inhibit the activity of dihydrofolate reductase (DHFR), a key enzyme in the folate metabolism pathway.

Pharmaceutical Applications: The antifungal and enzyme-inhibiting properties of 5-methyl-1,2,4-triazin-3-amine have sparked interest in its potential use as a pharmaceutical agent. Clinical trials are currently underway to evaluate its efficacy and safety in treating fungal infections and certain types of cancer. Preliminary results have been promising, with the compound showing good bioavailability and low toxicity profiles.

Agricultural Applications: In addition to its pharmaceutical applications, 5-methyl-1,2,4-triazin-3-amine has also been explored for its use in agriculture. Its antifungal properties make it a potential candidate for developing new fungicides to protect crops from fungal diseases. Research is ongoing to optimize its formulation and application methods to ensure maximum efficacy while minimizing environmental impact.

Molecular Mechanisms: The biological activities of 5-methyl-1,2,4-triazin-3-amine are attributed to its ability to interact with specific molecular targets. For example, its inhibition of DHFR is thought to disrupt the folate metabolism pathway in cancer cells, leading to cell cycle arrest and apoptosis. Understanding these molecular mechanisms is crucial for optimizing the compound's therapeutic potential.

Safety and Toxicology: Safety assessments are essential for any compound with potential pharmaceutical or agricultural applications. Studies have shown that 5-methyl-1,2,4-triazin-3-amine has low toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure through inhalation or skin contact. Further research is needed to fully understand its long-term effects on human health and the environment.

Future Directions: The ongoing research on 5-methyl-1,2,4-triazin-3-amine holds promise for developing new therapeutic agents and agricultural products. Future studies should focus on optimizing its synthesis methods to improve yield and reduce environmental impact. Additionally, further investigations into its molecular mechanisms and safety profiles will be crucial for advancing its practical applications.